80-22-8

Benzenesulfonamide, 3-amino-N-butyl-4-methoxy-

Usually In Stock

• CAS RN:
• 80-22-8

• Formula:
• C11H18N2O3S

• InChI:
• InChI=1S/C11H18N2O3S/c1-3-4-7-13-17(14,15)9-5-6-11(16-2)10(12)8-9/h5-6,8,13H,3-4,7,12H2,1-2H3

• InChIKey:
• XOIMPHNXVTYJAB-UHFFFAOYSA-N

• Benzenesulfonamide, 3-amino-N-butyl-4-methoxy- is a useful research compound. Its molecular formula is C11H18N2O3S and its molecular weight is 258.34 g/mol. The purity is usually 95%.

1,8,9-Trihydroxyanthracene

In Stock

• CAS RN:
• 480-22-8

• Formula:
• C14H10O3

• InChI:
• InChI=1S/C14H10O3/c15-10-5-1-3-8-7-9-4-2-6-11(16)13(9)14(17)12(8)10/h1-7,15-17H

• InChIKey:
• YUTJCNNFTOIOGT-UHFFFAOYSA-N

• 1,8,9-trihydroxyanthracene appears as odorless yellow leaflets or needles;  yellow powder. Tasteless. Filtrate from water suspension is neutral to litmus. When exposed to air, alkaline solutions turn red and lose their fluorescence. (NTP, 1992)
  Anthracene-1,8,9-triol is an anthracenetriol that is anthracene substituted by hydroxy groups at positions 1, 8 and 9. It is a tautomer of an anthralin.
  An anthracene derivative that disrupts MITOCHONDRIA function and structure and is used for the treatment of DERMATOSES, especially PSORIASIS. It may cause FOLLICULITIS.

N-isopropylhydroxylamine

In Stock

• CAS RN:
• 5080-22-8

• Formula:
• C3H9NO

• InChI:
• InChI=1S/C3H9NO/c1-3(2)4-5/h3-5H,1-2H3

• InChIKey:
• ODHYIQOBTIWVRZ-UHFFFAOYSA-N

• N-isopropylhydroxylamine, also known as N-isopropylhydroxylamine, is a useful research compound. Its molecular formula is C3H9NO and its molecular weight is 75.11 g/mol. The purity is usually 95%.

2-Chloro-1-{1-[(2-fluorophenyl)methyl]-1H-pyrrol-2-yl}ethan-1-one

• CAS RN:
• 63880-22-8

• Formula:
• C13H11ClFNO

• InChI:
• InChI=1S/C13H11ClFNO/c14-8-13(17)12-6-3-7-16(12)9-10-4-1-2-5-11(10)15/h1-7H,8-9H2

• InChIKey:
• UPIMQKDDOWHKGU-UHFFFAOYSA-N

• 2-Chloro-1-{1-[(2-fluorophenyl)methyl]-1H-pyrrol-2-yl}ethan-1-one is a useful research compound. Its molecular formula is C13H11ClFNO and its molecular weight is 251.68 g/mol. The purity is usually 95%.

4-bromo-2-propylPhenol

• CAS RN:
• 18980-22-8

• Formula:
• C9H11BrO

• InChI:
• InChI=1S/C9H11BrO/c1-2-3-7-6-8(10)4-5-9(7)11/h4-6,11H,2-3H2,1H3

• InChIKey:
• AEHYMMFSHCSYAA-UHFFFAOYSA-N

• 4-bromo-2-propylPhenol is a useful research compound. Its molecular formula is C9H11BrO and its molecular weight is 215.09 g/mol. The purity is usually 95%.

Benzeneethanol, 3-(1-methylethyl)-

• CAS RN:
• 68480-22-8

• Formula:
• C11H16O

• InChI:
• InChI=1S/C11H16O/c1-9(2)11-5-3-4-10(8-11)6-7-12/h3-5,8-9,12H,6-7H2,1-2H3

• InChIKey:
• ZNRBQJLZGSDXDM-UHFFFAOYSA-N

• Benzeneethanol, 3-(1-methylethyl)- is a bioactive chemical.

(1-Aziridinyl)morpholinophosphinic acid p-phenylene ester

• CAS RN:
• 34180-22-8

• Formula:
• C18H28N4O6P2

• InChI:
• InChI=1S/C18H28N4O6P2/c23-29(19-5-6-19,21-9-13-25-14-10-21)27-17-1-2-18(4-3-17)28-30(24,20-7-8-20)22-11-15-26-16-12-22/h1-4H,5-16H2

• InChIKey:
• ADUFPBCBTUMBJD-UHFFFAOYSA-N

• (1-Aziridinyl)morpholinophosphinic acid p-phenylene ester, also known as (1-Aziridinyl)morpholinophosphinic acid p-phenylene ester, is a useful research compound. Its molecular formula is C18H28N4O6P2 and its molecular weight is 458.4 g/mol. The purity is usually 95%.

2-Bromo-3-methylpentanoic acid

Usually In Stock

• CAS RN:
• 42880-22-8

• Formula:
• C6H11BrO2

• InChI:
• InChI=1S/C6H11BrO2/c1-3-4(2)5(7)6(8)9/h4-5H,3H2,1-2H3,(H,8,9)

• InChIKey:
• GQZXYZIKUQUVKE-UHFFFAOYSA-N

• 2-Bromo-3-methylpentanoic acid is a useful research compound. Its molecular formula is C6H11BrO2 and its molecular weight is 195.05 g/mol. The purity is usually 95%.

Ethyl (1a,6a,7a)-2-oxo-bicyclo-[4.1.0]heptane-7-carboxylate

In Stock

• CAS RN:
• 123880-22-8

• Formula:
• C10H14O3

• InChI:
• InChI=1S/C10H14O3/c1-2-13-10(12)9-6-4-3-5-7(11)8(6)9/h6,8-9H,2-5H2,1H3/t6-,8-,9+/m1/s1

• InChIKey:
• CZSYBCSTFANLEL-VDAHYXPESA-N

• Ethyl (1a,6a,7a)-2-oxo-bicyclo-[4.1.0]heptane-7-carboxylate is a useful research compound. Its molecular formula is C10H14O3 and its molecular weight is 182.22 g/mol. The purity is usually 95%.

1-(2-Isothiocyanatoethyl)pyrrolidine

In Stock

• CAS RN:
• 165680-22-8

• Formula:
• C7H12N2S

• InChI:
• InChI=1S/C7H12N2S/c10-7-8-3-6-9-4-1-2-5-9/h1-6H2

• InChIKey:
• MLCHXPGOSMFFOK-UHFFFAOYSA-N

• 1-(2-Isothiocyanatoethyl)pyrrolidine is a useful research compound. Its molecular formula is C7H12N2S and its molecular weight is 156.25. The purity is usually 95%.

3-(1-Methyltetrazol-5-yl)benzyl chloride

• CAS RN:
• 220880-22-8

• Formula:
• C9H9ClN4

• InChI:
• InChI=1S/C9H9ClN4/c1-14-9(11-12-13-14)8-4-2-3-7(5-8)6-10/h2-5H,6H2,1H3

• InChIKey:
• FKHPPRWLWYRTCI-UHFFFAOYSA-N

• 3-(1-Methyltetrazol-5-yl)benzyl chloride is a useful research compound. Its molecular formula is C9H9ClN4 and its molecular weight is 208.65 g/mol. The purity is usually 95%.

N'-(6-chloro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carbohydrazide

In Stock

• CAS RN:
• 851980-22-8

• Formula:
• C15H9ClN4OS2

• InChI:
• InChI=1S/C15H9ClN4OS2/c16-8-5-6-10-12(7-8)23-15(18-10)20-19-13(21)14-17-9-3-1-2-4-11(9)22-14/h1-7H,(H,18,20)(H,19,21)

• InChIKey:
• AGPHOMTWYGFTTM-UHFFFAOYSA-N

• N'-(6-chloro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carbohydrazide is a useful research compound. Its molecular formula is C15H9ClN4OS2 and its molecular weight is 360.83. The purity is usually 95%.

1H-Imidazole-2-methanol, 5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)-1-(2-(2-pyridinyl)ethyl)-, carbamate (ester)

• CAS RN:
• 178980-22-8

• Formula:
• C21H22Cl2N4O2S

• InChI:
• InChI=1S/C21H22Cl2N4O2S/c1-13(2)19-20(30-17-10-14(22)9-15(23)11-17)27(18(26-19)12-29-21(24)28)8-6-16-5-3-4-7-25-16/h3-5,7,9-11,13H,6,8,12H2,1-2H3,(H2,24,28)

• InChIKey:
• YAAUJGKEBXHIMA-UHFFFAOYSA-N

• 1H-Imidazole-2-methanol, 5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)-1-(2-(2-pyridinyl)ethyl)-, carbamate (ester) is a useful research compound. Its molecular formula is C21H22Cl2N4O2S and its molecular weight is 465.4 g/mol. The purity is usually 95%.

1-Adamantyl[2,5-diamino-4-(methylsulfanyl)thieno[2,3-d]pyrimidin-6-yl]methanone

• CAS RN:
• 330180-22-8

• Formula:
• C18H22N4OS2

• InChI:
• InChI=1S/C18H22N4OS2/c1-24-15-11-12(19)13(25-16(11)22-17(20)21-15)14(23)18-5-8-2-9(6-18)4-10(3-8)7-18/h8-10H,2-7,19H2,1H3,(H2,20,21,22)

• InChIKey:
• QRCCWKIGPLNDNF-UHFFFAOYSA-N

• 1-Adamantyl[2,5-diamino-4-(methylsulfanyl)thieno[2,3-d]pyrimidin-6-yl]methanone is a useful research compound. Its molecular formula is C18H22N4OS2 and its molecular weight is 374.5g/mol. The purity is usually 95%.

Methyl 2-(4-methyl-2-oxo-3-phenylchromen-7-yl)oxyacetate

In Stock

• CAS RN:
• 869080-22-8

• Formula:
• C19H16O5

• InChI:
• InChI=1S/C19H16O5/c1-12-15-9-8-14(23-11-17(20)22-2)10-16(15)24-19(21)18(12)13-6-4-3-5-7-13/h3-10H,11H2,1-2H3

• InChIKey:
• ADDQEDMVPZKJPG-UHFFFAOYSA-N

• Methyl 2-(4-methyl-2-oxo-3-phenylchromen-7-yl)oxyacetate is a useful research compound. Its molecular formula is C19H16O5 and its molecular weight is 324.332. The purity is usually 95%.

3-(2-Thiomethylphenyl)-2'-trifluoromethylpropiophenone

In Stock

• CAS RN:
• 898780-22-8

• Formula:
• C17H15F3OS

• InChI:
• InChI=1S/C17H15F3OS/c1-22-16-9-5-2-6-12(16)10-11-15(21)13-7-3-4-8-14(13)17(18,19)20/h2-9H,10-11H2,1H3

• InChIKey:
• NUBHNUHLZXBIHP-UHFFFAOYSA-N

• 3-(2-Thiomethylphenyl)-2'-trifluoromethylpropiophenone is a useful research compound. Its molecular formula is C17H15F3OS and its molecular weight is 324.4 g/mol. The purity is usually 95%.

Batzelline D

• CAS RN:
• 437980-22-8

• Formula:
• C10H7ClN2O2

• InChI:
• InChI=1S/C10H7ClN2O2/c11-6-7-5-4(1-2-12-7)3-13-8(5)10(15)9(6)14/h3,14-15H,1-2H2

• InChIKey:
• ZLXVNMMVYGCTDX-UHFFFAOYSA-N

• Batzelline D, also known as Batzelline D, is a useful research compound. Its molecular formula is C10H7ClN2O2 and its molecular weight is 222.63 g/mol. The purity is usually 95%.

4-([(9H-Fluoren-9-ylmethoxy)carbonyl]amino)-4-methylpentanoic acid

In Stock

• CAS RN:
• 1310680-22-8

• Formula:
• C21H23NO4

• InChI:
• InChI=1S/C21H23NO4/c1-21(2,12-11-19(23)24)22-20(25)26-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18H,11-13H2,1-2H3,(H,22,25)(H,23,24)

• InChIKey:
• RDLJKFZZRXLVOY-UHFFFAOYSA-N

• 4-([(9H-Fluoren-9-ylmethoxy)carbonyl]amino)-4-methylpentanoic acid is a useful research compound. Its molecular formula is C21H23NO4 and its molecular weight is 353.4 g/mol. The purity is usually 95%.

(4,4-Dimethylpyrrolidin-3-yl)methanamine dihydrochloride

In Stock

• CAS RN:
• 2219380-22-8

• Formula:
• C7H18Cl2N2

• InChI:
• InChI=1S/C7H16N2.2ClH/c1-7(2)5-9-4-6(7)3-8;;/h6,9H,3-5,8H2,1-2H3;2*1H

• InChIKey:
• OJJKSNIAIDQGOU-UHFFFAOYSA-N

• (4,4-Dimethylpyrrolidin-3-yl)methanamine dihydrochloride is a useful research compound. Its molecular formula is C7H18Cl2N2 and its molecular weight is 201.14. The purity is usually 95%.

Methyl 2-[4-[2-[ethyl(prop-2-enoyl)amino]acetyl]thiomorpholin-3-yl]acetate

Usually In Stock

• CAS RN:
• 2361880-22-8

• Formula:
• C14H22N2O4S

• InChI:
• InChI=1S/C14H22N2O4S/c1-4-12(17)15(5-2)9-13(18)16-6-7-21-10-11(16)8-14(19)20-3/h4,11H,1,5-10H2,2-3H3

• InChIKey:
• TWZRICZAFUZHRT-UHFFFAOYSA-N

• Methyl 2-[4-[2-[ethyl(prop-2-enoyl)amino]acetyl]thiomorpholin-3-yl]acetate is a useful research compound. Its molecular formula is C14H22N2O4S and its molecular weight is 314.4. The purity is usually 95%.

4-(Boc-amino)-3,3-difluoropiperidine

In Stock

• CAS RN:
• 1263180-22-8

• Formula:
• C10H18F2N2O2

• InChI:
• InChI=1S/C10H18F2N2O2/c1-9(2,3)16-8(15)14-7-4-5-13-6-10(7,11)12/h7,13H,4-6H2,1-3H3,(H,14,15)

• InChIKey:
• BUKXGGNFFUMWRC-UHFFFAOYSA-N

• 4-(Boc-amino)-3,3-difluoropiperidine is a useful research compound. Its molecular formula is C10H18F2N2O2 and its molecular weight is 236.263. The purity is usually 95%.